6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 6-amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C12H15N3O2/c1-14-11(16)7-10(13)15(12(14)17)8-9-5-3-2-4-6-9/h2-6,10H,7-8,13H2,1H3
• InChI Key: DBJSBHDRQXVDIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(N(C1=O)CC2=CC=CC=C2)N

Description

6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione is a heterocyclic compound that contains a diazinane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione typically involves the reaction of benzylamine with a suitable precursor, such as 3-methyl-1,3-diazinane-2,4-dione. The reaction is carried out under controlled conditions, often involving the use of a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

6-Amino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: Another diazinane derivative with similar structural features.

6-Amino-1,3-dimethyluracil: A related compound used in the synthesis of pyrimidine derivatives.

Uniqueness

6-Amino-1-benzyl-3-methyl-1,3-diazinane-2,4-dione is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.